Cas no 61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-)

Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- structure
61759-46-4 structure
Product Name:Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
CAS No:61759-46-4
MF:C12H20O3
MW:212.285404205322
CID:467224
PubChem ID:12339706
Update Time:2025-04-19

Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
    • 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]cyclohexan-1-one
    • 61759-46-4
    • DTXSID10491804
    • Inchi: 1S/C12H20O3/c1-12(14-8-9-15-12)7-6-10-4-2-3-5-11(10)13/h10H,2-9H2,1H3
    • InChI Key: UZISAHVPHOLMTK-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)CCC1C(CCCC1)=O

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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